Cas no 15718-66-8 (2,2-dimethyl-3-sulfanylpropan-1-ol)

• Product Name: 2,2-dimethyl-3-sulfanylpropan-1-ol
• CAS No: 15718-66-8
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 160582
• PubChem ID: 331837
• Update Time: 2025-04-19

2,2-dimethyl-3-sulfanylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-mercapto-2,2-dimethyl-
• 2,2-dimethyl-3-sulfanylpropan-1-ol
• 2,2-dimethyl-3-hydroxypropanethiol
• 2,2-Dimethyl-3-mercaptopropanol-1
• 2-Mercaptomethyl-2-methyl-1-propanol
• 3-hydroxy-2,2-dimethylpropanethiol
• 3-mercapto-2,2-dimethyl-propan-1-ol
• AC1L79X3
• NSC326767
• 3-Mercapto-2,2-dimethyl-1-propanol
• YCCMKEDQXNVBHB-UHFFFAOYSA-N
• EN300-1289545
• 2,2-Dimethyl-3-mercapto-1-propanol
• DTXSID90318161
• SCHEMBL3676932
• NSC-326767
• 15718-66-8

• Inchi： 1S/C5H12OS/c1-5(2,3-6)4-7/h6-7H,3-4H2,1-2H3
• InChI Key： YCCMKEDQXNVBHB-UHFFFAOYSA-N
• SMILES： SCC(C)(C)CO

Computed Properties

• Exact Mass: 120.06096
• Monoisotopic Mass: 120.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 0.979
• Boiling Point: 190.1°Cat760mmHg
• Flash Point: 68.8°C
• Refractive Index: 1.476
• PSA: 20.23
• LogP: 0.93470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols